Cyanamide, (3,4,5,6-tetrahydro-2H-azepin-7-YL)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Cyanamide, (3,4,5,6-tetrahydro-2H-azepin-7-YL)-” is a chemical compound with the molecular formula C7H11N3 . It is also known by other names such as 3,4,5,6-tetrahydro-2H-azepin-7-ylcyanamide, [(3,4,5,6-tetrahydro-2H-azepin-7-yl)amino]carbonitrile, and [(3,4,5,6-tetrahydro-2H-azepin-7-yl)amino]formonitrile .
Molecular Structure Analysis
The molecular structure of “Cyanamide, (3,4,5,6-tetrahydro-2H-azepin-7-YL)-” is represented by the InChI string:InChI=1S/C7H11N3/c8-6-10-7-4-2-1-3-5-9-7/h1-5H2, (H,9,10)
. The Canonical SMILES representation is C1CCC(=NCC1)NC#N
. Physical And Chemical Properties Analysis
The molecular weight of “Cyanamide, (3,4,5,6-tetrahydro-2H-azepin-7-YL)-” is 137.18 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The exact mass is 137.095297364 g/mol .Scientific Research Applications
Synthesis of Pharmaceuticals
Cyanamide, (3,4,5,6-tetrahydro-2H-azepin-7-YL)-, is used in the synthesis of various pharmaceutical compounds. The unique nitrogen-carbon-nitrogen (NCN) connectivity of cyanamide allows it to be used in the creation of a wide range of pharmaceuticals .
Cycloaddition Chemistry
Cyanamides have been applied in cycloaddition chemistry . The unique reactivity of the cyanamide group allows for interesting cycloaddition reactions, expanding the toolbox of synthetic chemists.
Aminocyanation Reactions
The compound has been used in aminocyanation reactions . This provides a method for the introduction of both an amino and a cyano group into a molecule, which can be useful in various synthetic applications.
Electrophilic Cyanide-Transfer Agents
Cyanamides have been used as electrophilic cyanide-transfer agents . This allows for the transfer of a cyanide group to a molecule, which can be a valuable tool in synthetic chemistry.
Radical and Coordination Chemistry
The compound has unique radical and coordination chemistry . This can be exploited in various ways in synthetic chemistry, providing new pathways for the creation of complex molecules.
Mechanism of Action
properties
IUPAC Name |
3,4,5,6-tetrahydro-2H-azepin-7-ylcyanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3/c8-6-10-7-4-2-1-3-5-9-7/h1-5H2,(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBZZNASGPKRVDC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=NCC1)NC#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30242996 |
Source
|
Record name | Cyanamide, (3,4,5,6-tetrahydro-2H-azepin-7-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30242996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
97482-07-0 |
Source
|
Record name | Cyanamide, (3,4,5,6-tetrahydro-2H-azepin-7-yl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0097482070 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyanamide, (3,4,5,6-tetrahydro-2H-azepin-7-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30242996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [(3,4,5,6-tetrahydro-2H-azepin-7-yl)amino]carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.